Cas no 700835-81-0 (Isoxazole, 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-(1-methylethyl)-)

• Product Name: Isoxazole, 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-(1-methylethyl)-
• CAS No: 700835-81-0
• MF: C₁₃H₁₂Cl₃NO
• MW: 304.599480628967
• MDL: MFCD22420079
• CID: 1740838
• PubChem ID: 59264875
• Update Time: 2025-10-30

Isoxazole, 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-(1-methylethyl)-
• SCHEMBL1179026
• 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-(1-methylethyl)isoxazole
• MFCD22420079
• JMDLBQMKBBJSKK-UHFFFAOYSA-N
• SY233115
• DB-123083
• AC6650
• 700835-81-0
• 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-isopropylisoxazole
• AKOS037630819

• MDL： MFCD22420079
• Inchi： 1S/C13H12Cl3NO/c1-7(2)13-8(6-14)12(17-18-13)11-9(15)4-3-5-10(11)16/h3-5,7H,6H2,1-2H3
• InChI Key： JMDLBQMKBBJSKK-UHFFFAOYSA-N
• SMILES： ClCC1C(C2C(=CC=CC=2Cl)Cl)=NOC=1C(C)C

Computed Properties

• Exact Mass: 302.998447g/mol
• Monoisotopic Mass: 302.998447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų

Additional information on Isoxazole, 4-(chloromethyl)-3-(2,6-dichlorophenyl)-5-(1-methylethyl)-

4-(Chloromethyl)-3-(2,6-Dichlorophenyl)-5-(1-Methylethyl)Isoxazole: A Comprehensive Overview

4-(Chloromethyl)-3-(2,6-Dichlorophenyl)-5-(1-Methylethyl)Isoxazole, also known by its CAS number 700835-81-0, is a heterocyclic compound belonging to the isoxazole family. Isoxazoles are five-membered rings consisting of one oxygen and one nitrogen atom, making them structurally similar to oxazoles but with distinct chemical properties. This compound has gained significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(Chloromethyl)-3-(2,6-Dichlorophenyl)-5-(1-Methylethyl)Isoxazole is characterized by a central isoxazole ring substituted with a chloromethyl group at position 4, a 2,6-dichlorophenyl group at position 3, and an isopropyl group at position 5. These substituents contribute to the compound's unique chemical reactivity and biological activity. The presence of multiple chlorine atoms in the molecule enhances its stability and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of this compound as a building block for synthesizing bioactive molecules. For instance, researchers have explored its use in the development of antifungal agents. The substitution pattern on the isoxazole ring allows for efficient binding to fungal cell membranes, disrupting their integrity and leading to cell death. This property makes it a valuable component in the design of novel antifungal therapies.

In addition to its biological applications, 4-(Chloromethyl)-3-(2,6-Dichlorophenyl)-5-(1-Methylethyl)Isoxazole has shown promise in materials science. Its rigid structure and electron-withdrawing substituents make it suitable for use in the synthesis of advanced polymers and organic semiconductors. Recent research has demonstrated its ability to enhance the electrical conductivity of polymer blends, opening new avenues for its application in electronic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the isoxazole core. Various methods have been reported in the literature, including cyclization reactions and substitution strategies. The choice of synthetic pathway depends on the availability of starting materials and desired product purity. Recent advancements in catalytic techniques have enabled more efficient and environmentally friendly syntheses of this compound.

The physicochemical properties of 4-(Chloromethyl)-3-(2,6-Dichlorophenyl)-5-(1-Methylethyl)Isoxazole have been extensively studied to understand its behavior under different conditions. Its melting point, solubility, and thermal stability are critical factors influencing its application in various industries. For example, its high thermal stability makes it suitable for high-temperature industrial processes.

In terms of safety considerations, this compound exhibits low toxicity under normal handling conditions. However, proper precautions should be taken during synthesis and handling to avoid exposure to skin or eyes. Occupational safety guidelines recommend using appropriate personal protective equipment when working with this compound.

The increasing demand for bioactive compounds has driven further research into the potential applications of 4-(Chloromethyl)-3-(2,6-Dichlorophenyl)-5-(1-Methylethyl)Isoxazole. Collaborative efforts between academic institutions and industry partners are expected to yield new insights into its utility in drug discovery and material innovation.